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Compound of Interest

Compound Name: R547

Cat. No.: B1678716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R547 is a potent and selective, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs).

[1][2][3] It demonstrates significant activity against CDK1/cyclin B, CDK2/cyclin E, and

CDK4/cyclin D1, with Ki values in the low nanomolar range.[1][2][3][4] This inhibition of CDK

activity leads to cell cycle arrest at the G1 and G2 phases and can induce apoptosis in cancer

cells.[1][5] R547 has shown efficacy in a wide range of tumor cell lines, irrespective of their p53

or multidrug resistance status.[1][4] A key mechanism of action is the reduction of

retinoblastoma protein (Rb) phosphorylation.[1][2][4] These characteristics make R547 a

valuable tool for cancer research and drug development.

This document provides detailed protocols for the preparation, solubilization, and application of

R547 in cell culture experiments.
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Target Ki (nM)

CDK1/cyclin B 2

CDK2/cyclin E 3

CDK4/cyclin D1 1

GSK3α 46

CDK7/cyclin H 171

GSK3β 260

Data compiled from multiple sources.[1][2][3]

R547 Cellular Activity
Cell Line IC50 (µM)

HCT116 (Colon) 0.08

Various Tumor Cell Lines < 0.60

Hep G2 (Liver) - 24h > 100

Hep G2 (Liver) - 48h ~10

H-4-II-E (Rat Liver) - 24h ~10

H-4-II-E (Rat Liver) - 48h ~10

Data compiled from multiple sources.[1][3][4][5][6]
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Materials:

R547 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Aseptically weigh the desired amount of R547 powder.

Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,

10 mM or 100 mM). It is recommended to use fresh, anhydrous DMSO as moisture can

reduce solubility.[4]

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may aid dissolution.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

Treatment of Cells with R547
Materials:

Cultured cells in appropriate cell culture flasks or plates

Complete cell culture medium

R547 stock solution (in DMSO)

Sterile phosphate-buffered saline (PBS)

Trypsin-EDTA (for adherent cells)

Protocol:
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Cell Seeding:

For adherent cells, seed the cells in culture vessels at a density that will allow for

logarithmic growth during the experiment. Allow the cells to adhere and recover for 24

hours.

For suspension cells, seed the cells at the desired density immediately before treatment.

Preparation of Working Solutions:

Thaw an aliquot of the R547 stock solution.

Prepare serial dilutions of the R547 stock solution in complete cell culture medium to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.5%, as higher concentrations can be toxic to cells.[7] A

vehicle control (medium with the same final concentration of DMSO without R547) must

be included in all experiments.

Cell Treatment:

Remove the existing medium from the cells.

Add the prepared medium containing the desired concentrations of R547 (and the vehicle

control) to the respective wells or flasks.

Incubate the cells for the desired duration of the experiment (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO2.

Post-Treatment Analysis:

Following incubation, cells can be harvested for various downstream analyses, such as

cell viability assays (e.g., MTT, trypan blue exclusion), cell cycle analysis (e.g., flow

cytometry), apoptosis assays (e.g., Annexin V staining), or protein analysis (e.g., Western

blotting for phosphorylated Rb).
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Caption: Workflow for R547 Preparation and Cell Treatment.
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R547 Mechanism of Action

R547
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Caption: R547 Signaling Pathway in Cell Cycle Regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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